Cas no 1807128-47-7 (Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate)

• Product Name: Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate
• CAS No: 1807128-47-7
• MF: C₁₀H₁₁F₂NO₄
• MW: 247.19545006752
• CID: 4887741
• Update Time: 2025-05-22

Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate

• Inchi： 1S/C10H11F2NO4/c1-16-6-4-13-8(10(11)12)5(9(6)15)3-7(14)17-2/h4,10H,3H2,1-2H3,(H,13,15)
• InChI Key： OJACGDKAXRHZAC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(=CN1)OC)=O)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 401
• XLogP3: 0.7
• Topological Polar Surface Area: 64.599

Additional information on Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate

Comprehensive Overview of Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate (CAS No. 1807128-47-7)

The compound Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate (CAS No. 1807128-47-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a methoxy substitution, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation, as seen in this compound, is a hot topic in medicinal chemistry, often discussed in forums and publications. Users frequently search for terms such as "fluorinated pyridine derivatives" or "difluoromethyl group applications", reflecting the growing interest in this niche.

The synthesis of CAS No. 1807128-47-7 involves multi-step organic reactions, including esterification and selective fluorination. Its 4-hydroxy and 5-methoxy functional groups contribute to its reactivity, enabling further derivatization for targeted applications. This adaptability aligns with the current trend of structure-activity relationship (SAR) studies, a frequently searched term among chemists and pharmacologists.

From an industrial perspective, Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate is often explored for its role in developing crop protection agents. The agrochemical sector values such compounds for their potential to enhance pesticide efficacy while minimizing environmental impact. Searches like "pyridine-based agrochemicals" or "sustainable fluorinated pesticides" highlight this intersection of chemistry and sustainability.

Analytical characterization of this compound typically employs techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), which are critical for quality control in large-scale production. These methods are themselves highly searched keywords in scientific databases, underscoring their importance in modern chemical analysis.

In conclusion, Methyl 2-(difluoromethyl)-4-hydroxy-5-methoxypyridine-3-acetate (CAS No. 1807128-47-7) represents a versatile building block in both pharmaceutical and agrochemical innovation. Its structural features and functional groups align with contemporary research trends, making it a compound of enduring relevance in scientific and industrial applications.